Cas no 33494-81-4 (Di-tert-butyl Phosphate)

Di-tert-butyl Phosphate Properties

Names and Identifiers

• Di-tert-butyl hydrogen phosphate
• C8H19O4P
• DI-T-BUTYL PHOSPHORIC ACID
• ditert-butyl hydrogen phosphate
• Phosphoric acid,bis(1,1-dimethylethyl) ester (9CI)
• di-(tert-butyl)-phosphate
• di-tert-buthylphosphate
• di-tert-butyl phosphonic acid
• DI-TERT-BUTYL PHOSPHORIC ACID
• phosphoric acid di-t-butyl ester
• phosphoric acid di-tert-butyl ester
• SB75316
• DTXSID50330480
• di-t-butyl phosphate
• DI-T-BUTYLPHOSPHORICACID
• CS-0154655
• FT-0701331
• NS00008964
• SCHEMBL243552
• YEWZQCDRZRYAEB-UHFFFAOYSA-N
• SY015318
• 33494-81-4
• AKOS005137988
• BIS(TERT-BUTOXY)PHOSPHINIC ACID
• FT-0748970
• EN300-116118
• BCP22579
• Phosphoric acid, bis(1,1-dimethylethyl) ester
• Phosphoric acid, di-tert-butyl ester
• L9H33ML7RM
• DB-370059
• Bis(1,?1-?Dimethylethyl) Ester Phosphoric Acid; Di-tert-butyl Ester Phosphoric Acid
• Di(tert-butyl) hydrogen phosphate
• +Expand

• MDL： MFCD08443810
• InChIKey： YEWZQCDRZRYAEB-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H19O4P/c1-7(2,3)11-13(9,10)12-8(4,5)6/h1-6H3,(H,9,10)
• SMILES： CC(C)(C)OP(=O)(O)OC(C)(C)C

Computed Properties

• Exact Mass: 210.10200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 210.10209608g/mol
• Heavy Atom Count: 13
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• LogP: 2.71700
• PSA: 65.57000
• Boiling Point: 252 ºC
• Melting Point: NA
• Flash Point: 106 ºC
• Density: 1.077

Di-tert-butyl Phosphate Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

Di-tert-butyl Phosphate Customs Data

• HS CODE：2919900090
• Customs Data：

  China Customs Code:

  2919900090

  Overview:

  HS:2919900090 Other phosphates and their salts(Including milk phosphate)(Including their halogenation,sulfonation,Nitration and nitrosation derivatives) VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2919900090 other phosphoric esters and their salts, including lactophosphates; their halogenated, sulphonated, nitrated or nitrosated derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%